8,8-Difluoro-6-azaspiro[3.4]octane

• Molecular Formula: C7H11F2N
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 8,8-difluoro-6-azaspiro[3.4]octane
• InChI: InChI=1S/C7H11F2N/c8-7(9)5-10-4-6(7)2-1-3-6/h10H,1-5H2
• InChI Key: ZIJNPRJTAWFXFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNCC2(F)F

Description

8,8-Difluoro-6-azaspiro[3.4]octane (CAS: 2682112-94-1) is a fluorinated spirocyclic amine with the molecular formula C₇H₁₁F₂N (free base) or C₇H₁₁F₂N·HCl in its hydrochloride salt form . Its structure comprises a six-membered azaspiro ring fused to a three-membered cyclopropane-like ring, with two fluorine atoms at the 8-position (SMILES: C1CC2(C1)CNCC2(F)F) . The compound is commercially available as a hydrochloride salt with ≥95% purity, making it a valuable building block in medicinal chemistry for optimizing pharmacokinetic properties such as metabolic stability and lipophilicity .

Preparation Methods

The synthesis of 8,8-Difluoro-6-azaspiro[3.4]octane can be achieved through several routes. One approach involves the annulation of the cyclopentane ring, while other methods focus on the annulation of the four-membered ring . These synthetic routes typically employ readily available starting materials and conventional chemical transformations, minimizing the need for extensive chromatographic purifications

Chemical Reactions Analysis

8,8-Difluoro-6-azaspiro[3.4]octane undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

8,8-Difluoro-6-azaspiro[3.4]octane has a wide range of scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a model compound for studying spirocyclic structures.

Biology: Its unique structure makes it a candidate for studying interactions with biological macromolecules, such as proteins and nucleic acids.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8,8-Difluoro-6-azaspiro[3.4]octane involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to bind to various biological macromolecules, potentially inhibiting or modulating their activity. The exact molecular targets and pathways involved are still under investigation, but its unique structure suggests it may interact with enzymes, receptors, or other proteins.

Comparison with Similar Compounds

Structural Analogues of 6-Azaspiro[3.4]octane

Spirocyclic compounds with the 6-azaspiro[3.4]octane scaffold exhibit diverse bioactivities depending on substituents. Key analogs include:

Compound Name	Substituents/Modifications	Key Properties/Applications	References
8,8-Difluoro-6-azaspiro[3.4]octane	Fluorine at 8-position	Enhanced metabolic stability, HCl salt form improves solubility
1-Oxa-6-azaspiro[3.4]octane	Oxygen replaces nitrogen at 1-position	Lower lipophilicity; used in EGFR inhibitors
2-Boc-2,6-diazaspiro[3.4]octane	Boc-protected amine	Intermediate for peptide coupling
1-Methyl-1,6-diazaspiro[3.4]octane	Methyl group at 1-position	Increased steric hindrance

Key Observations :

• Bioactivity : Substitution with oxygen (1-oxa analog) reduces EGFR inhibitory activity in cancer cell lines compared to nitrogen-containing spirocycles .

Physicochemical Properties

Comparative data on physicochemical properties:

Property	8,8-Difluoro-6-azaspiro[3.4]octane·HCl	1-Oxa-6-azaspiro[3.4]octane hemioxalate
Molecular Weight	183.6 g/mol (free base)	203.19 g/mol
Solubility	High (HCl salt)	Moderate (hemioxalate salt)
LogP (estimated)	~1.2 (fluorine increases lipophilicity)	~0.5 (oxygen reduces lipophilicity)
Purity (Commercial)	97%	Not specified

Data sources: .

Biological Activity

8,8-Difluoro-6-azaspiro[3.4]octane is a spirocyclic compound that has attracted considerable attention in medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanism of action, relevant case studies, and research findings.

Chemical Structure and Properties

8,8-Difluoro-6-azaspiro[3.4]octane features a bicyclic structure with two fluorine atoms at the 8-position and a nitrogen atom incorporated into the ring system. Its molecular formula is $C_7H_{10}F_2N$, and it is often encountered in its hydrochloride form, enhancing its solubility and stability for various applications in biological studies .

The biological activity of 8,8-Difluoro-6-azaspiro[3.4]octane is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. Preliminary studies suggest that the compound may influence various biological pathways by modulating enzyme activity or receptor binding affinities. The presence of fluorine atoms is believed to enhance these interactions compared to non-fluorinated analogs .

In Vitro Studies

Research has indicated that 8,8-Difluoro-6-azaspiro[3.4]octane exhibits notable biological activities:

• Enzyme Inhibition : Initial findings suggest that this compound may act as an inhibitor for certain enzymes, potentially impacting metabolic pathways.
• Receptor Binding : Interaction studies have focused on its binding affinity to various receptors, revealing potential therapeutic targets for diseases such as cancer and neurodegenerative disorders .

Case Studies

Several case studies have explored the biological effects of 8,8-Difluoro-6-azaspiro[3.4]octane:

Comparative Analysis with Similar Compounds

To contextualize the biological activity of 8,8-Difluoro-6-azaspiro[3.4]octane, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
1,1-Difluoro-5-azaspiro[2.4]heptane	Spirocyclic structure with difluoro groups	Moderate antimicrobial activity
4,4-Difluoro-6-azaspiro[2.5]octane	Similar spirocyclic features	Potential MAO-B inhibition
2,2-Difluoro-6-azaspiro[3.4]octan-5-one	Difluoro substitution and azaspiro configuration	Anticancer properties reported

The unique positioning of fluorine atoms in 8,8-Difluoro-6-azaspiro[3.4]octane enhances its reactivity and potential interactions with biological targets compared to other similar compounds .

Future Directions in Research

Ongoing research aims to elucidate the precise mechanisms through which 8,8-Difluoro-6-azaspiro[3.4]octane exerts its biological effects. Future studies should focus on:

• Detailed Mechanistic Studies : Understanding the molecular interactions at play will be crucial for optimizing its use in therapeutic applications.
• In Vivo Studies : Conducting animal studies to assess the pharmacokinetics and pharmacodynamics of the compound.
• Therapeutic Applications : Exploring its potential as a lead compound for drug development targeting specific diseases.